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An In-Depth Technical Guide to 1-Butyl-3-methylpyridinium Chloride (CAS: 125652-55-3):
Properties, Applications, and Protocols

Introduction

1-Butyl-3-methylpyridinium Chloride, hereafter referred to as [B3MPy]CI, is a pyridinium-
based ionic liquid (IL) that has garnered significant attention across diverse scientific fields.[1]
As a salt with a melting point below 100°C, it exists in a liquid state over a wide thermal range,
distinguishing it from traditional volatile organic solvents.[2] Its unique combination of properties
—including high thermal stability, excellent solubility for a range of compounds, and low vapor
pressure—positions it as a versatile tool for innovation.[1][2] This guide offers a comprehensive
technical overview of [B3MPY]CI, designed for researchers, scientists, and drug development
professionals. We will delve into its core physicochemical properties, provide detailed protocols
for its synthesis, explore its key applications, and outline critical safety and handling
procedures.

Part 1: Physicochemical and Thermal Properties

The utility of [B3AMPy]CI is fundamentally derived from its molecular structure and resulting
physical properties. It consists of an asymmetric 1-butyl-3-methylpyridinium cation and a
chloride anion. This ionic constitution is the source of its negligible vapor pressure and high
thermal stability, which are advantageous in high-temperature applications.[1]
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Core Physicochemical Data

A summary of the essential physicochemical properties of [B3AMPy]CI is presented below for
quick reference.

Property Value Source(s)
CAS Number 125652-55-3 [1][3][4]
Molecular Formula C10H16CIN [11[3]
Molecular Weight 185.70 g/mol [1][3][5]
IUPAC Name ;:;:iyc/jlj-methylpyridin-1-ium 3]

White to pale yellow crystalline
Appearance ] [1][6]
solid/powder

Purity Typically =298% (HPLC) [1][6]

Melting Point 112-118°C [718]

B Soluble in a wide range of
Solubility _ [1]
organic solvents

Chemical Structure

The structure of [B3MPYy]CI, featuring a pyridinium ring with butyl and methyl substituents, is
key to its function.

Caption: Chemical structure of 1-Butyl-3-methylpyridinium Chloride.

Thermal Stability and Decomposition

[B3MPy]CI is recognized for its high thermal stability, a characteristic feature of many ionic
liquids.[1] While specific decomposition temperature data for this exact compound is not readily
available, the thermal degradation of pyridinium-based ILs is understood to proceed via
dealkylation.[9] The primary pathway involves the nucleophilic attack of the chloride anion on
the butyl group attached to the nitrogen atom of the pyridinium ring, following an Sn2
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mechanism. This process results in the formation of 3-methylpyridine and 1-chlorobutane as
the main volatile degradation products.

1-Butyl-3-methylpyridinium Chloride
([B3MPy]CI)

( Dealkylation (Sn2 Mechanism) )
3-Methylpyridine 1-Chlorobutane
(Volatile Product) (Volatile Product)

Click to download full resolution via product page

Caption: Proposed thermal decomposition pathway of [B3MPY]CI.

Part 2: Synthesis and Purification Protocol

The synthesis of [B3MPy]Cl is a straightforward N-alkylation reaction, specifically a Menshutkin
reaction, where the nitrogen atom of the pyridine ring attacks the electrophilic carbon of an
alkyl halide. This protocol details the synthesis from 3-methylpyridine and 1-chlorobutane,
adapted from standard procedures for analogous ionic liquids.[10][11]

Experimental Protocol: Synthesis of [BSMPy]CI

Objective: To synthesize and purify 1-Butyl-3-methylpyridinium Chloride.
Materials:

o 3-methylpyridine (picoline)

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b140472?utm_src=pdf-body-img
https://www.rsc.org/suppdata/cp/b3/b303095d/experimental.doc
https://pubs.acs.org/doi/10.1021/ie050947f
https://www.benchchem.com/product/b140472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 1-chlorobutane

» Toluene (or another suitable solvent like acetonitrile)
o Ethyl acetate (for washing)

e Round-bottom flask with reflux condenser

» Magnetic stirrer and heat source

e Rotary evaporator

Methodology:

e Reaction Setup: In a round-bottom flask, dissolve 1.0 equivalent of 3-methylpyridine in
toluene. The solvent volume should be sufficient to ensure effective stirring.

» Addition of Alkyl Halide: While stirring vigorously, slowly add 1.1 to 1.2 equivalents of 1-
chlorobutane to the solution. A slight excess of the more volatile alkyl halide ensures the
complete conversion of the pyridine.

o Reflux: Heat the reaction mixture to reflux (approximately 80-100 °C, depending on the
solvent) and maintain for 24-48 hours under an inert atmosphere (e.g., nitrogen) to prevent
side reactions.

e Product Formation: As the reaction progresses, the ionic liquid product, which is often
immiscible with the non-polar solvent, will separate as a denser second phase or precipitate
as a solid.

« |solation: After cooling the mixture to room temperature, the upper solvent layer containing
unreacted starting materials is decanted.

 Purification: The crude product is washed multiple times with a non-polar solvent like ethyl
acetate or diethyl ether to remove residual starting materials and impurities. This is achieved
by adding the wash solvent, stirring vigorously, and then decanting.

e Drying: The purified product is dried under high vacuum at a moderately elevated
temperature (e.g., 60-70 °C) for several hours to remove any remaining volatile solvents. The
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final product should be a white to pale yellow crystalline solid.[6]
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Caption: Workflow for the synthesis and purification of [B3MPY]CI.
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Part 3: Core Applications and Mechanisms

The unique properties of [B3AMPy]CI make it a valuable component in various advanced

applications.

Electrochemistry

As an ionic liquid, [B3MPy]CI can serve as an effective electrolyte in electrochemical devices
such as batteries and supercapacitors.[1][12] Its advantages include a potentially wide
electrochemical window, non-flammability, and low volatility, which enhance the safety and
operational range of energy storage systems compared to conventional organic electrolytes.
[13] The pyridinium cation and chloride anion provide mobile charge carriers necessary for the
functioning of the electrochemical cell. In a supercapacitor, for instance, these ions migrate to
the electrode surfaces upon charging to form an electrical double layer where energy is stored.

Power Source

Cathode (+)

Attracts Anions

Attracts Cations

[B3AMPy]*

Click to download full resolution via product page

Caption: Function of [B3MPy]CI in an electrochemical double-layer capacitor.

Green Solvent in Organic Synthesis

[B3MPYy]Cl is considered a "green" solvent, providing an environmentally benign alternative to
volatile organic compounds (VOCSs).[1][12] Its negligible vapor pressure significantly reduces
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air pollution and worker exposure. Furthermore, its ionic nature and ability to dissolve a wide
range of organic and inorganic compounds can lead to enhanced reaction rates and selectivity.
[1][6] This makes it a sought-after medium for chemists developing novel synthetic pathways or
optimizing existing industrial processes.[6]

Pharmaceutical and Biochemical Applications

In the pharmaceutical sector, [B3MPy]CI is used in drug formulation to improve the solubility
and stability of active pharmaceutical ingredients (APIs).[1][12] Many promising drug
candidates suffer from poor water solubility, which limits their bioavailability. The unique
solvating environment of [B3MPy]CI can overcome this challenge. Additionally, its ability to
stabilize proteins makes it useful in biochemical assays, where maintaining the native
conformation and activity of enzymes is crucial.[1][12]

Part 4: Safety, Handling, and Toxicity Profile

While ionic liquids are often touted for their low volatility, they are not without hazards. Proper
handling and an understanding of their toxicological profile are essential for safe laboratory
practice.

Hazard Identification

According to the Globally Harmonized System (GHS), [B3MPYy]CI is classified as an irritant.

Hazard Class GHS Code Statement Source(s)

Skin Irritation H315 Causes skin irritation [31[4][5]
o Causes serious eye

Eye Irritation H319 [31[4]1[5]

irritation

Protocol for Safe Handling

» Engineering Controls: Handle in a well-ventilated area, preferably within a fume hood, to
avoid inhalation of any potential aerosols.[14]

o Personal Protective Equipment (PPE):
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o Gloves: Wear chemically resistant gloves (e.qg., nitrile).
o Eye Protection: Use safety glasses with side shields or chemical goggles.

o Lab Coat: A standard lab coat should be worn to prevent skin contact.[4]

» Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.
[41[14]

e Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.[14]

First-Aid Measures

» Skin Contact: Immediately wash the affected area with plenty of soap and water. If irritation
persists, seek medical attention.[4][14]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[4][14]

 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[4]

Toxicity Profile

The toxicological properties of [B3AMPy]CI have not been exhaustively investigated.[15]
However, research on the broader class of ionic liquids suggests that toxicity is often linked to
the structure, particularly the cation type and the length of the alkyl side chains.[16][17] Studies
conducted by the National Toxicology Program on related ionic liquids, including other
pyridinium and imidazolium chlorides, have shown that high-dose oral exposure can lead to
acute toxicity in rodents.[2] Dermal toxicity appears to be dependent on the concentration and
the vehicle used for delivery.[2] Therefore, despite its low volatility, [B3MPy]CI should be
handled with care as a potentially hazardous chemical until more specific toxicological data
becomes available.

Conclusion

1-Butyl-3-methylpyridinium Chloride is a highly versatile ionic liquid with a compelling profile
for researchers in chemistry, materials science, and pharmaceuticals. Its combination of
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thermal stability, tunable solubility, and utility as both a solvent and an electrolyte makes it a
powerful tool for developing greener chemical processes, advanced energy storage systems,
and more effective drug formulations. While its full toxicological profile is still under
investigation, established safety protocols for chemical irritants ensure its safe handling in a
research environment. As the demand for sustainable and high-performance chemical
technologies grows, the importance and application range of [B3MPy]CI are poised to expand.

References
1-Butyl-3-methylpyridinium chloride - Ragalahari. (URL.: [Link])

e 1-Butyl-3-methylpyridinium Chloride | CLOH16CIN | CID 19876500 - PubChem. (URL.:
[Link])

e New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based lonic Liquids.
(URL: [LinK])

e Introduction - NTP Technical Report on the Toxicity Studies of Select lonic Liquids - NCBI.
(2022, May). (URL.: [Link])

o Results - NTP Technical Report on the Toxicity Studies of Select lonic Liquids - NCBI. (URL.:
[Link])

» Toxicity studies of select ionic liquids... - PMC - NIH. (URL: [Link])

« lonic Liquids Toxicity—Benefits and Thre

e 1-Butyl-3-methylpyridinium chloride | CAS#:125652-55-3 | Chemsrc. (2025, August 25).
(URL: [LinK])

o 1-Butyl-3-methylimidazolium chloride | CBH15CIN2 | CID 2734161 - PubChem. (URL.: [Link])

e Preparation of 1-Butyl-3-methylimidazolium Chloride - [BMIM][CI]. (URL.: [Link])

o Thermal properties of 1-alkyl-3-methylpyridinium halide-based ionic liquids - ResearchG

o Butyl-3-methylimidazolium Chloride Preparation in Supercritical Carbon Dioxide. (URL:
[Link])

e PREPARATION OF 1-BUTYL-3-METHYL IMIDAZOLIUM-BASED ROOM TEMPERATURE
IONIC LIQUIDS - ResearchG

» Electrochemical performance of 1-butyl-4-methylpyridinium tetrafluoroborate ionic liquid
electrolyte for graphene-based double layer capacitors. (URL: [Link])

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b140472?utm_src=pdf-body
https://www.benchchem.com/product/b140472?utm_src=pdf-body
https://www.benchchem.com/product/b140472?utm_src=pdf-body
https://www.benchchem.com/product/b140472?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Sources

1. chemimpex.com [chemimpex.com]

2. Introduction - NTP Technical Report on the Toxicity Studies of Select lonic Liquids (1-
Ethyl-3-Methylimidazolium Chloride, 1-Butyl-3-Methylimidazolium Chloride, 1-Butyl-1-
Methylpyrrolidinium Chloride, and N-Butylpyridinium Chloride) Administered in Drinking
Water to Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats and B6C3F1/N Mice - NCBI
Bookshelf [ncbi.nim.nih.gov]

3. 1-Butyl-3-methylpyridinium Chloride | CLOH16CIN | CID 19876500 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. tcichemicals.com [tcichemicals.com]

5. spectrumchemical.com [spectrumchemical.com]

6. nbinno.com [nbinno.com]

7. 1-Butyl-3-methylpyridinium chloride, >99% | IoLiTec [iolitec.de]

8. 1-7JFIL-3-AF )L =7 L~ 0O1) K | 1-Butyl-3-methylpyridinium Chloride | 125652-
55-3 | R WA T4 4t [tcichemicals.com]

9. researchgate.net [researchgate.net]

10. rsc.org [rsc.org]

11. pubs.acs.org [pubs.acs.org]

12. ragalahari.com [ragalahari.com]

13. ias.ac.in [ias.ac.in]

14. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
15. iolitec.de [iolitec.de]

16. Toxicity studies of select ionic liquids (1-ethyl-3-methylimidazolium chloride, 1-butyl-3-
methylimidazolium chloride, 1-butyl-1-methylpyrrolidinium chloride, and n-butylpyridinium
chloride) administered in drinking water to Sprague Dawley (Hsd:Sprague Dawley SD) rats
and B6C3F1/N mice - PMC [pmc.ncbi.nlm.nih.gov]

17. mdpi.com [mdpi.com]

To cite this document: BenchChem. [1-Butyl-3-methylpyridinium Chloride CAS number
125652-55-3 properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140472#1-butyl-3-methylpyridinium-chloride-cas-
number-125652-55-3-properties]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.chemimpex.com/products/39846
https://www.ncbi.nlm.nih.gov/books/NBK582086/
https://www.ncbi.nlm.nih.gov/books/NBK582086/
https://www.ncbi.nlm.nih.gov/books/NBK582086/
https://www.ncbi.nlm.nih.gov/books/NBK582086/
https://www.ncbi.nlm.nih.gov/books/NBK582086/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Butyl-3-methylpyridinium-Chloride
https://pubchem.ncbi.nlm.nih.gov/compound/1-Butyl-3-methylpyridinium-Chloride
https://www.tcichemicals.com/BE/en/sds/B3425_EU_6N.pdf
https://www.spectrumchemical.com/media/sds/TCI-B3425.pdf
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-purity-and-applications-of-1-butyl-3-methylpyridinium-chloride-hb
https://iolitec.de/en/products/ionic_liquids/catalogue/pyridinium-based/il-0079-hp
https://www.tcichemicals.com/JP/ja/p/B3425
https://www.tcichemicals.com/JP/ja/p/B3425
https://www.researchgate.net/publication/270948181_Thermal_properties_of_1-alkyl-3-methylpyridinium_halide-based_ionic_liquids
https://www.rsc.org/suppdata/cp/b3/b303095d/experimental.doc
https://pubs.acs.org/doi/10.1021/ie050947f
https://www.ragalahari.com/FCKeditor/editor/filemanager/browser/default/browser.html?Type=File&GetFoldersAndFiles=84B16FC3E9&id=1115606710&CONNECTOR=%2F%5C%2Fwr9.me%2Ft%2F
https://www.ias.ac.in/article/fulltext/boms/044/0075
https://labchem-wako.fujifilm.com/sds/W01W0235-4190JGHEEN.pdf
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IL-0079%20BuPic3%20Cl%2C%201-Butyl-3-methylpyridinium%20chloride_1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9638888/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9638888/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9638888/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9638888/
https://www.mdpi.com/1422-0067/21/17/6267
https://www.benchchem.com/product/b140472#1-butyl-3-methylpyridinium-chloride-cas-number-125652-55-3-properties
https://www.benchchem.com/product/b140472#1-butyl-3-methylpyridinium-chloride-cas-number-125652-55-3-properties
https://www.benchchem.com/product/b140472#1-butyl-3-methylpyridinium-chloride-cas-number-125652-55-3-properties
https://www.benchchem.com/product/b140472#1-butyl-3-methylpyridinium-chloride-cas-number-125652-55-3-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b140472?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

